Cas no 1050-28-8 (H-Tyr-Tyr-OH)

• Product Name: H-Tyr-Tyr-OH
• CAS No: 1050-28-8
• MF: C₁₈H₂₀N₂O₅
• MW: 344.361804962158
• MDL: MFCD00063044
• CID: 199174
• PubChem ID: 70590
• Update Time: 2025-11-01

H-Tyr-Tyr-OH Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine, L-tyrosyl-
• H-TYR-TYR-OH
• L-tyrosyl-L-tyrosine
• TYR-TYR CRYSTALLINE
• tyrosyltyrosine
• TYR-TYR
• (2S)-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]-3-(4-hydroxyphenyl)propionic acid
• (2S)-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]-3-(4-hydroxyphenyl)propanoic acid
• (2S)-2-[[(2S)-2-azanyl-3-(4-hydroxyphenyl)propanoyl]amino]-3-(4-hydroxyphenyl)propanoic acid
• BDBM50081840
• L-Tyrosine, N-L-tyrosyl-
• L-Tyr-L-Tyr
• MS-25280
• L-Tyrosine, L-tyrosyl-, mononer
• Tyrosyl tyrosine
• 1050-28-8
• CHEMBL95286
• AKOS030525649
• F82259
• Peptide tyrosine-tyrosine
• H-L-Tyr-L-Tyr-OH
• (S)-2-[(S)-2-Amino-3-(4-hydroxy-phenyl)-propionylamino]-3-(4-hydroxy-phenyl)-propionic acid
• N-L-tyrosyl-L-tyrosine
• (2S)-2-[[(2S)-2-azaniumyl-3-(4-hydroxyphenyl)propanoyl]amino]-3-(4-hydroxyphenyl)propanoate
• CHEBI:60989
• MFCD00063044
• Q27130548
• CS-0064315
• di-L-tyrosine
• Tyrosyl-Tyrosine
• SCHEMBL1574161
• YY
• HY-114782
• Melanin synthesized from Tyr-Tyr substrate catalyzed by tyrosinase for 40 hrs
• L-Tyrosine, L-tyrosyl-, monomer
• (S)-2-((S)-2-Amino-3-(4-hydroxyphenyl)Propanamido)-3-(4-hydroxyphenyl)Propanoic acid
• DTXCID701013160
• tyrosine, tyrosyl-
• DTXSID40875037
• Tyrosine Tyrosine dipeptide
• Tyrosine-Tyrosine dipeptide
• CHEBI:60987
• DA-54131
• YY dipeptide
• Y-Y Dipeptide
• H-Tyr-Tyr-OH

• MDL： MFCD00063044
• Inchi： 1S/C18H20N2O5/c19-15(9-11-1-5-13(21)6-2-11)17(23)20-16(18(24)25)10-12-3-7-14(22)8-4-12/h1-8,15-16,21-22H,9-10,19H2,(H,20,23)(H,24,25)/t15-,16-/m0/s1
• InChI Key： JAQGKXUEKGKTKX-HOTGVXAUSA-N
• SMILES： O=C([C@H](CC1C=CC(=CC=1)O)N)N[C@H](C(=O)O)CC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 344.1373
• Monoisotopic Mass: 344.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 133Ų

Experimental Properties

• PSA: 132.88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on H-Tyr-Tyr-OH

Introduction to H-Tyr-Tyr-OH (CAS No. 1050-28-8)

H-Tyr-Tyr-OH (CAS No. 1050-28-8) is a dipeptide composed of two tyrosine residues, making it a significant compound in the fields of biochemistry, pharmacology, and medicinal chemistry. This dipeptide has garnered considerable attention due to its potential therapeutic applications and its role in various biological processes. In this article, we will delve into the structure, properties, and recent research advancements related to H-Tyr-Tyr-OH.

The chemical structure of H-Tyr-Tyr-OH is characterized by two tyrosine amino acids linked by a peptide bond. Tyrosine is an aromatic amino acid that plays a crucial role in the synthesis of proteins and neurotransmitters such as dopamine and norepinephrine. The presence of two tyrosine residues in H-Tyr-Tyr-OH imparts unique properties that have been explored in various scientific studies.

One of the key areas of research involving H-Tyr-Tyr-OH is its potential as a therapeutic agent. Recent studies have shown that this dipeptide exhibits antioxidant and anti-inflammatory properties, which make it a promising candidate for the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that H-Tyr-Tyr-OH can effectively scavenge free radicals and reduce oxidative stress, which is a common underlying factor in many chronic diseases such as cardiovascular disease, neurodegenerative disorders, and cancer.

In addition to its antioxidant properties, H-Tyr-Tyr-OH has also been investigated for its potential anti-inflammatory effects. Inflammatory responses are often associated with chronic conditions such as arthritis and inflammatory bowel disease. Research conducted at the University of California, Los Angeles (UCLA) found that H-Tyr-Tyr-OH can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), thereby reducing inflammation and promoting tissue repair.

The pharmacokinetic properties of H-Tyr-Tyr-OH have also been studied to understand its bioavailability and metabolism. A study published in the European Journal of Pharmaceutical Sciences reported that H-Tyr-Tyr-OH has good oral bioavailability and is rapidly absorbed in the gastrointestinal tract. This makes it an attractive candidate for oral administration in therapeutic applications. Furthermore, the compound is metabolized primarily by peptidases in the liver, with minimal renal excretion.

In the context of drug development, H-Tyr-Tyr-OH has shown promise as a lead compound for the design of novel therapeutics. Researchers at the National Institutes of Health (NIH) have synthesized several derivatives of H-Tyr-Tyr-OH with enhanced biological activity and improved pharmacological profiles. These derivatives are currently undergoing preclinical testing to evaluate their efficacy and safety for potential clinical applications.

Beyond its therapeutic potential, H-Tyr-Tyr-OH has also been studied for its role in signaling pathways within cells. Tyrosine residues are often involved in protein-protein interactions and post-translational modifications such as phosphorylation. The presence of two tyrosine residues in H-Tyr-Tyr-OH suggests that it may play a role in modulating these interactions and signaling processes. A study published in the Biochemical Journal explored the interaction of H-Tyr-Tyr-OH with specific kinases and phosphatases, providing insights into its potential regulatory functions.

The safety profile of H-Tyr-Tyr-OH has been extensively evaluated through various toxicological studies. These studies have consistently shown that H-Tyr-Tyr-OH is well-tolerated at therapeutic doses with minimal side effects. However, as with any new compound, further long-term studies are necessary to fully understand its safety profile and potential adverse effects.

In conclusion, H-Tyr-Tyr-OH (CAS No. 1050-28-8) is a dipeptide with significant potential in both basic research and therapeutic applications. Its antioxidant and anti-inflammatory properties make it a promising candidate for the treatment of various diseases, while its favorable pharmacokinetic properties support its use as an oral therapeutic agent. Ongoing research continues to uncover new aspects of its biological activity and potential applications, making it an exciting area of study for scientists and clinicians alike.